Cas no 113-98-4 (Penicillin G potassium)

Penicillin G potassium is a beta-lactam antibiotic derived from Penicillium fungi, widely recognized for its potent bactericidal activity against Gram-positive bacteria, including Streptococcus and Staphylococcus species. Its mechanism of action involves inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs). The potassium salt formulation enhances water solubility, making it suitable for intravenous or intramuscular administration. This antibiotic is particularly effective in treating severe infections such as endocarditis, meningitis, and syphilis. Its rapid absorption and distribution ensure high bioavailability, while its narrow spectrum minimizes disruption to normal microbiota. Stability and efficacy under controlled storage conditions further underscore its utility in clinical and research settings.
Penicillin G potassium structure
Penicillin G potassium structure
Product Name:Penicillin G potassium
CAS No:113-98-4
MF:C16H17KN2O4S
MW:372.48048377037
MDL:MFCD00036193
CID:35779
PubChem ID:87560525
Update Time:2025-10-16

Penicillin G potassium Chemical and Physical Properties

Names and Identifiers

    • Benzylpenicillin potassium
    • M-cillin
    • 4-Thia-1-azabicyclo
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]-, [2S-(2alpha,5alpha,6beta)]-, monopotassium salt
    • Dixocillin
    • Cosmopen
    • Cristapen
    • Eskacillin
    • Falapen
    • Hipercilina
    • Hyasorb
    • Hylenta
    • Liquapen
    • Megacillin
    • Monopotassium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1 -azabicyclo
    • Novopen-G
    • Orpeneed
    • Pen-G
    • Pentids
    • potassium [2S-(2alpha,5alpha,6beta)]-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • Potassium benzylpenicillinate
    • Benzylpenicillinic acid potassium salt
    • Penicillin G potassium
    • R-Pen
    • Sugracillin
    • Tabilin
    • Truxcillin
    • Unilab Penicillin G
    • Benzyl Penicillinate Potassium Salt
    • BENZYLPENICILLIN POTASSIUM,ENTERPRISE STANDARD
    • Penicillin G Potassium Salt
    • Penicillin G-K-salt research grade
    • PenicillinGSodiumSalt
    • Potassium benzylpenicillin
    • Benzylpenicillin Potassium Salt
    • potassium,(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • pentid
    • forpen
    • monopen
    • notaral
    • Penicillin G Potassium industrial salt
    • Penicillin G K
    • Potassium penicillin G
    • benzylpenicilline potassique
    • Potassium salt of benzylpenicillin
    • Pfizerpen G
    • Penicillin G (potassium)
    • PENICILLIN-2
    • SK-Penicillin G
    • Penicillin potassium G, crystalline
    • Pfizerpen
    • Penicillin
    • VL775ZTH4C
    • Pentids '200'
    • Penicillin G potassium [USP]
    • MLS000069426
    • Potas
    • 6beta-phenylacetami
    • PenicillinGpotassiumsalt
    • PENTIDS'400
    • AKOS008145411
    • IYNDLOXRXUOGIU-LQDWTQKMSA-M
    • PENTIDS'250
    • CAS-113-98-4
    • Cintrisul
    • UNII-VL775ZTH4C
    • BENZYLPENICILLIN POTASSIUM [WHO-IP]
    • Penicilline G potassium 100 microg/mL in Acetonitrile/Water
    • Pentids'200'
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6- (2-phenylacetamido)-, monopotassium salt
    • PenAqua Sol-G, Penicillin G Potassium, USP
    • HMS2091N12
    • AC-14408
    • C-Cillin
    • Penicillin G potassium salt, VETRANAL(TM), analytical standard
    • BCP14289
    • Benzylpenicillin potassium (JP17)
    • Han-Pen
    • CHEBI:7963
    • 113-98-4
    • Megacillin tablets
    • potassium;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • Z756424446
    • PENTIDS'200
    • MFCD00036193
    • PENICILLIN G POTASSIUM (USP-RS)
    • Monopotassium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
    • W-108609
    • Paclin G
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-, monopotassium salt, (2S-(2alpha,5alpha,6beta))-
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-(2S,5R,6R)-, monopotassium salt
    • PenAqua Sol-G
    • potassium 2,2-dimethyl-6beta-(phenylacetamido)penam-3alpha-carboxylate
    • Novocillin vet.
    • Penicillin G potassium 100 microg/mL in Acetonitrile
    • Van-Pen-G
    • HY-17591
    • PENTIDS'800
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)- (2S,5R,6R)-, monopotassium salt
    • Monopotassium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-((phenylacetyl)amino)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
    • 61-33-6 (FREE ACID)
    • Penicillin G potassium (USP)
    • EN300-52612
    • PENTIDS '800'
    • Q27089370
    • Cosmopen potassium salt
    • Penicilline G potassium
    • PENICILLIN G POTASSIUM [USP MONOGRAPH]
    • AI3-50119
    • Penicillin G Potassium, Antibiotic for Culture Media Use Only
    • Penicillin G potassium salt, powder, BioReagent, suitable for cell culture
    • Scotcil
    • DTXCID5025106
    • CHEMBL1223
    • BENZYLPENICILLIN POTASSIUM (EP MONOGRAPH)
    • Penicillin G potassium salt, >=98.0% (HPLC)
    • NSC 131815
    • Capicillin
    • Qidpen G
    • Tox21_110044
    • HMS500P18
    • Tu Cillin
    • CCG-39599
    • PENTIDS '400'
    • DTXSID7045106
    • Potassium 6-(phenylacetamido)penicillanate
    • HMS1920F12
    • CS-3873
    • Penicillin G potassium salt, ~1600 U/mg
    • Penicillin G Potassium, USP
    • PENICILLIN G POTASSIUM [ORANGE BOOK]
    • D01053
    • PENTIDS '250'
    • Penicillin G Potassium USP
    • Cilloral potassium salt
    • BUFFERED PENICILLIN G POTASSIUM
    • Epitope ID:140781
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-((2-phenylacetyl)amino)- (2S,5R,6R)-, potassium salt (1:1)
    • 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-, Monopotassium Salt
    • PENICILLIN G POTASSIUM [VANDF]
    • Pentids'250'
    • BENZYLPENICILLIN POTASSIUM [MART.]
    • Potassium (2S-(2alpha,5alpha,6beta))-3,3-dimethyl-7-oxo-6-(phenylacetamido)-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
    • PENICILLIN G POTASSIUM (USP MONOGRAPH)
    • BENZYLPENICILLIN POTASSIUM [WHO-DD]
    • AS-75133
    • BENZYLPENICILLIN POTASSIUM [EP MONOGRAPH]
    • Opera_ID_1649
    • SCHEMBL34078
    • Solu-Pen
    • Pentids'400'
    • Pfizerpen (TN)
    • SPECTRUM1500465
    • NSC-131815
    • Monopotassium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • NCGC00014313-01
    • BENZYLPENICILLIN POTASSIUM (MART.)
    • BENZYLPENICILLINUM KALICUM [WHO-IP LATIN]
    • Penicillin G potassium, United States Pharmacopeia (USP) Reference Standard
    • 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 3,3-DIMETHYL-7-OXO-6-((PHENYLACETYL)AMINO)-, MONOPOTASSIUM SALT, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.))-
    • PENICILLIN G POTASSIUM SALT [MI]
    • HMS2234C21
    • Penisem
    • P1772
    • SMR000059004
    • Penicillin G potassium salt, meets USP testing specifications, powder
    • Penicillin G potassium salt, cell culture grade
    • Potassium benzylpenicillin G
    • MLS001076462
    • potassiumbenzylpenicillin
    • Lemopen
    • PENICILLIN G POTASSIUM [GREEN BOOK]
    • 6beta-phenylacetamidopenicillanic acid potassium salt
    • BENZYLPENICILLIN POTASSIUM [JAN]
    • Penicillin G potassium salt, powder, mouse embryo tested
    • E705
    • Penalev
    • Penicillin G Potassium in Plastic Container
    • PENICILLIN G POTASSIUM [USP-RS]
    • Pentids'800'
    • potassium (2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • EINECS 204-038-0
    • Benzylpenicilline potassique [DCF]
    • NSC131815
    • penicilline
    • Pot-Pen
    • Benzylpenicillin potassium, European Pharmacopoeia (EP) Reference Standard
    • Penicillin G,potassium salt
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3,3-dimethyl-7-oxo-6-[(phenylacetyl)amino]- (2S,5R,6R)-,monopotassium salt
    • 1ST5637K
    • DA-66565
    • D92153
    • GLXC-10570

Penicillin G potassium Security Information

  • Hazardous Material Identification: Xn
  • Safety Term:36/37

Penicillin G potassium Pricemore >>

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Penicillin G potassium Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:113-98-4)青霉素钾
Order Number:LE1708388;LE12892
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:113-98-4)Penicillin G potassium salt
Order Number:LE025
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:113-98-4)Penicillin G potassium salt
Order Number:sfd10777
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

Penicillin G potassium Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on Penicillin G potassium

Penicillin G Potassium: A Comprehensive Overview

Penicillin G Potassium, also known by its CAS number CAS No. 113-98-4, is a widely used antibiotic that has played a pivotal role in the treatment of bacterial infections since its discovery. This compound, chemically known as benzylpenicillin potassium, belongs to the beta-lactam class of antibiotics and is derived from the Penicillium mold. Its molecular formula is C16H18N2O4K·H2O, and it is commonly used in both human and veterinary medicine due to its effectiveness against a wide range of gram-positive bacteria.

The discovery of penicillin by Alexander Fleming in 1928 marked the beginning of a new era in medicine. However, it was not until the 1940s that Penicillin G Potassium was developed into a usable form for clinical applications. This antibiotic works by inhibiting the synthesis of bacterial cell walls, leading to cell lysis and death. Its mechanism of action targets penicillin-binding proteins (PBPs), which are essential for peptidoglycan cross-linking in bacterial cell wall formation.

In recent years, advancements in microbiology and pharmacology have shed new light on the efficacy and safety of Penicillin G Potassium. Studies have shown that this antibiotic remains highly effective against infections caused by Streptococcus, Staphylococcus, and other susceptible bacteria. Moreover, research into its pharmacokinetics has improved dosing regimens, ensuring optimal therapeutic outcomes while minimizing adverse effects.

One of the most significant developments in the use of Penicillin G Potassium is its role in combating antibiotic resistance. As bacteria evolve resistance mechanisms, such as beta-lactamase production, scientists are exploring combination therapies that enhance the potency of penicillins. For instance, combining Penicillin G Potassium with beta-lactamase inhibitors has shown promise in treating infections caused by resistant strains.

The structural integrity of Penicillin G Potassium is crucial for its activity. The presence of a benzyl group attached to the penicillin nucleus enhances its stability and bioavailability. This structural feature also contributes to its ability to penetrate bacterial cells effectively. Recent studies have focused on modifying the side chains of penicillins to improve their spectrum of activity and reduce toxicity.

In terms of clinical applications, Penicillin G Potassium is often administered intravenously or intramuscularly due to its poor oral bioavailability. It is particularly effective in treating infections such as pneumonia, meningitis, and endocarditis. Its use in pediatric populations has been well-documented, with studies confirming its safety and efficacy in children.

The global health community continues to emphasize the importance of judicious use of antibiotics like Penicillin G Potassium to mitigate the rise of antibiotic-resistant infections. Educational campaigns and guidelines for healthcare professionals aim to optimize prescribing practices and reduce unnecessary usage.

In conclusion, Penicillin G Potassium, with its CAS number CAS No. 113-98-4, remains a cornerstone in antimicrobial therapy. Ongoing research ensures that this versatile antibiotic continues to meet the evolving challenges posed by bacterial infections while maintaining high standards of safety and efficacy.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:113-98-4)青霉素钾
LE1708388;LE12892
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:113-98-4)Penicillin G potassium salt
LE025
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry
Email